(Z)-6-hexyl-7-hydroxy-2-(o-tolylimino)-2H-chromene-3-carboxamide

• IUPAC Name: 6-hexyl-7-hydroxy-2-(2-methylphenyl)iminochromene-3-carboxamide
• InChI: InChI=1S/C23H26N2O3/c1-3-4-5-6-10-16-12-17-13-18(22(24)27)23(28-21(17)14-20(16)26)25-19-11-8-7-9-15(19)2/h7-9,11-14,26H,3-6,10H2,1-2H3,(H2,24,27)
• InChI Key: FSMMTOZUQAAQGS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=C(C=C2C(=C1)C=C(C(=NC3=CC=CC=C3C)O2)C(=O)N)O
• Molecular Formula: C23H26N2O3
• Molecular Weight: 378.5 g/mol

Description

(Z)-6-hexyl-7-hydroxy-2-(o-tolylimino)-2H-chromene-3-carboxamide, also known as TH-302, is a novel hypoxia-activated prodrug that has shown promising results in cancer treatment. This compound has gained significant attention in the scientific community due to its unique mechanism of action and potential therapeutic benefits.

Scientific Research Applications

Structural and Polymorphic Studies

Research by Reis et al. (2013) on derivatives of chromene carboxamide, such as 4-Oxo-N-phenyl-4H-chromene-2-carboxamide, highlights the structural and polymorphic characteristics of these compounds. They detailed the crystallization behaviors and conformational structures, which are crucial for understanding the chemical and physical properties relevant to various applications, including material science and drug development (Reis et al., 2013).

Antioxidant and Antibacterial Properties

A study by Subbareddy V. Chitreddy and Sumathi Shanmugam (2017) on the synthesis of 4H-chromene-3-carboxamide derivatives unveiled their significant antioxidant and antibacterial activities. This research highlights the potential of these compounds in developing new antioxidants and antibacterial agents, indicating a promising area for pharmaceutical applications (Chitreddy & Shanmugam, 2017).

Eco-friendly Synthesis Approaches

Proença and Costa (2008) presented a novel and eco-friendly approach for synthesizing 2-imino and 2-oxo-2H-chromene-3-carboxamides, emphasizing the importance of green chemistry in the development of these compounds. Their method offers an efficient route with high atom economy, potentially reducing the environmental impact of chemical synthesis (Proença & Costa, 2008).

Antimicrobial Activity Studies

Research by S. V. Ukhov et al. (2021) on N-Aryl-7-Hydroxy-2-Imino-2H-Chromene-3-Carboxamides showed that some of these newly synthesized compounds exhibited antimicrobial activity. This finding suggests the potential of these compounds in antimicrobial drug development, highlighting another critical area of application for these chemicals (Ukhov et al., 2021).

Photophysical Studies and Molecular Probing

A study by Amarjit Singh et al. (2008) on the synthesis of a novel DNA-binding, coumarin-based, fluorescent hydroxyl radical indicator demonstrates the use of chromene derivatives in bioanalytical applications. These compounds can serve as molecular probes for detecting specific radicals, indicating their utility in research and diagnostic applications (Singh et al., 2008).